Cas no 827042-60-4 (1H-Benzimidazole-2-carboxylic acid, 4-bromo-6-(trifluoromethyl)-)

4-Bromo-6-(trifluoromethyl)-1H-benzimidazole-2-carboxylic acid is a halogenated benzimidazole derivative with a trifluoromethyl substituent, offering unique reactivity and structural properties for pharmaceutical and agrochemical applications. The presence of both bromo and trifluoromethyl groups enhances its utility as a versatile intermediate in cross-coupling reactions and as a building block for bioactive compounds. The carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives. Its electron-withdrawing substituents contribute to improved metabolic stability and binding affinity in drug design. This compound is particularly valuable in medicinal chemistry for developing kinase inhibitors and antimicrobial agents. High purity and consistent quality ensure reliable performance in research and industrial applications.
1H-Benzimidazole-2-carboxylic acid, 4-bromo-6-(trifluoromethyl)- structure
827042-60-4 structure
Product Name:1H-Benzimidazole-2-carboxylic acid, 4-bromo-6-(trifluoromethyl)-
CAS No:827042-60-4
MF:C9H4BrF3N2O2
MW:309.039471626282
CID:685866
PubChem ID:71417717
Update Time:2025-10-28

1H-Benzimidazole-2-carboxylic acid, 4-bromo-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-carboxylic acid, 4-bromo-6-(trifluoromethyl)-
    • 4-bromo-6-(trifluoromethyl)-1H-benzimidazole-2-carboxylic acid
    • F17966
    • 827042-60-4
    • 1H-benzimidazole-2-carboxylic acid, 7-bromo-5-(trifluoromethyl)-
    • DTXSID20837052
    • 4-Bromo-6-(trifluoromethyl)-1H-benzo[d]imidazole-2-carboxylic acid
    • Inchi: 1S/C9H4BrF3N2O2/c10-4-1-3(9(11,12)13)2-5-6(4)15-7(14-5)8(16)17/h1-2H,(H,14,15)(H,16,17)
    • InChI Key: ZCHNAUFODSANHU-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(F)(F)F)=CC2=C1N=C(C(=O)O)N2

Computed Properties

  • Exact Mass: 307.94082g/mol
  • Monoisotopic Mass: 307.94082g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 66Ų

1H-Benzimidazole-2-carboxylic acid, 4-bromo-6-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM525843-1g
4-Bromo-6-(trifluoromethyl)-1H-benzo[d]imidazole-2-carboxylic acid
827042-60-4 97%
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$469 2023-02-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1743249-1g
4-Bromo-6-(trifluoromethyl)-1h-benzo[d]imidazole-2-carboxylic acid
827042-60-4 98%
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¥4977.00 2024-07-28
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